(2Z,4Z,6E,8E)-3,7-Dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid
(2Z,4Z,6E,8E)-3,7-Dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid
Brand Name:
Vulcanchem
CAS No.:
3555-80-4
VCID:
VC0030168
InChI:
InChI=1S/C20H28O2/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,14H,7,10,13H2,1-5H3,(H,21,22)/b9-6-,12-11+,15-8+,16-14-
SMILES:
CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C
Molecular Formula:
C20H28O2
Molecular Weight:
300.4 g/mol
(2Z,4Z,6E,8E)-3,7-Dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid
CAS No.: 3555-80-4
Reference Standards
VCID: VC0030168
Molecular Formula: C20H28O2
Molecular Weight: 300.4 g/mol
CAS No. | 3555-80-4 |
---|---|
Product Name | (2Z,4Z,6E,8E)-3,7-Dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid |
Molecular Formula | C20H28O2 |
Molecular Weight | 300.4 g/mol |
IUPAC Name | (2Z,4Z,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid |
Standard InChI | InChI=1S/C20H28O2/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,14H,7,10,13H2,1-5H3,(H,21,22)/b9-6-,12-11+,15-8+,16-14- |
Standard InChIKey | SHGAZHPCJJPHSC-SMMNRBFNSA-N |
Isomeric SMILES | CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C\C(=C/C(=O)O)\C)/C |
SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C |
Canonical SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C |
Synonyms | (11-cis,13-cis)-Retinoic Acid; 11,13-Di-cis-retinoic Acid; Isotretinoin EP Impurity C |
PubChem Compound | 10881132 |
Last Modified | Nov 11 2021 |
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